Cas no 2060034-96-8 (5-Bromo-2-(furan-2-yl)-4-methylpyridine)

• Product Name: 5-Bromo-2-(furan-2-yl)-4-methylpyridine
• CAS No: 2060034-96-8
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD30488165
• CID: 5612979
• PubChem ID: 125453993
• Update Time: 2025-06-08

5-Bromo-2-(furan-2-yl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(furan-2-yl)-4-methylpyridine
• EN300-330474
• 2060034-96-8
• CID 125453993
• Pyridine, 5-bromo-2-(2-furanyl)-4-methyl-

• MDL： MFCD30488165
• Inchi： 1S/C10H8BrNO/c1-7-5-9(12-6-8(7)11)10-3-2-4-13-10/h2-6H,1H3
• InChI Key： VPZSTPHYOUJFAB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2=CC=CO2)C=C1C

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.458±0.06 g/cm3(Predicted)
• Boiling Point: 289.7±35.0 °C(Predicted)
• pka: 2.63±0.30(Predicted)

Additional information on 5-Bromo-2-(furan-2-yl)-4-methylpyridine

Introduction to 5-Bromo-2-(furan-2-yl)-4-methylpyridine (CAS No. 2060034-96-8)

5-Bromo-2-(furan-2-yl)-4-methylpyridine, identified by its CAS number 2060034-96-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule combines a pyridine core with a brominated substituent and a furan moiety, making it a versatile intermediate in the synthesis of various biologically active molecules. The structural features of this compound have garnered attention due to its potential applications in drug discovery and material science.

The molecular structure of 5-Bromo-2-(furan-2-yl)-4-methylpyridine consists of a pyridine ring substituted with a bromine atom at the 5-position and a furan ring linked at the 2-position. The presence of the methyl group at the 4-position further enhances its reactivity, making it a valuable building block for medicinal chemists. This compound's unique electronic properties, arising from the combination of nitrogen and oxygen heterocycles, contribute to its utility in designing novel pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-Bromo-2-(furan-2-yl)-4-methylpyridine and its derivatives. Researchers have been investigating its role in developing treatments for various diseases, including cancer, inflammation, and infectious disorders. The bromine atom in the molecule serves as a handle for further functionalization, allowing chemists to modify its structure and tailor its biological activity.

One of the most compelling aspects of 5-Bromo-2-(furan-2-yl)-4-methylpyridine is its ability to serve as a precursor for synthesizing complex organic molecules. Its incorporation into larger scaffolds has led to the discovery of several promising drug candidates. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on enzymes involved in cancer cell proliferation. These findings highlight the importance of 5-Bromo-2-(furan-2-yl)-4-methylpyridine as a scaffold in medicinal chemistry.

The synthesis of 5-Bromo-2-(furan-2-yl)-4-methylpyridine typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination of pre-existing pyridine derivatives followed by coupling with furan-based precursors. Advances in catalytic methods have improved the efficiency of these reactions, making it more feasible to produce this compound on an industrial scale.

The role of computational chemistry in understanding the properties of 5-Bromo-2-(furan-2-yl)-4-methylpyridine cannot be overstated. Molecular modeling techniques have been employed to predict its binding affinity to biological targets and to design analogs with enhanced activity. These computational studies provide valuable insights into the structure-function relationships, guiding experimental efforts in drug development.

In addition to its pharmaceutical applications, 5-Bromo-2-(furan-2-yl)-4-methylpyridine has shown promise in material science. Its ability to form stable complexes with metal ions makes it useful in developing coordination polymers and catalysts. These materials have potential applications in catalysis, sensors, and even electronics.

The future directions for research on 5-Bromo-2-(furan-2-yl)-4-methylpyridine are multifaceted. Efforts are ongoing to explore new synthetic methodologies that improve yield and sustainability. Additionally, there is a growing focus on developing greener chemical processes that minimize waste and reduce environmental impact. These initiatives align with broader trends in sustainable chemistry, ensuring that the production and application of this compound are both efficient and environmentally responsible.

Overall, 5-Bromo-2-(furan-2-yl)-4-methylpyridine (CAS No. 2060034-96-8) represents a fascinating example of how structural complexity can lead to diverse applications in pharmaceuticals and materials science. Its unique properties make it an indispensable tool for researchers seeking to develop new treatments and innovative materials. As our understanding of this compound continues to grow, so too will its impact on science and industry.